Cas no 65644-24-8 (5-Pyrimidinecarboxaldehyde, 6-chloro-1,2,3,4-tetrahydro-2,4-dioxo-)
65644-24-8 structure
Product Name:5-Pyrimidinecarboxaldehyde, 6-chloro-1,2,3,4-tetrahydro-2,4-dioxo-
CAS No:65644-24-8
MF:C5H3ClN2O3
MW:174.541919946671
CID:397762
PubChem ID:13298165
Update Time:2025-04-19
5-Pyrimidinecarboxaldehyde, 6-chloro-1,2,3,4-tetrahydro-2,4-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxaldehyde, 6-chloro-1,2,3,4-tetrahydro-2,4-dioxo-
- 6-chloro-2,4-dioxo-1H-pyrimidine-5-carbaldehyde
- DTXSID10535535
- 65644-24-8
- CS-0435433
- SCHEMBL475093
- 6-Chloro-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
- 6-chloro-5-formyluracil
-
- Inchi: 1S/C5H3ClN2O3/c6-3-2(1-9)4(10)8-5(11)7-3/h1H,(H2,7,8,10,11)
- InChI Key: LKFGZQGHQPAHMU-UHFFFAOYSA-N
- SMILES: ClC1=C(C=O)C(NC(N1)=O)=O
Computed Properties
- Exact Mass: 173.98329
- Monoisotopic Mass: 173.9832197g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 75.3Ų
Experimental Properties
- PSA: 75.27
5-Pyrimidinecarboxaldehyde, 6-chloro-1,2,3,4-tetrahydro-2,4-dioxo- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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